Cas no 85363-89-9 (2-methoxypentanal)

• Product Name: 2-methoxypentanal
• CAS No: 85363-89-9
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD24680510
• CID: 5232608
• PubChem ID: 21900379
• Update Time: 2026-03-07

2-methoxypentanal Chemical and Physical Properties

Names and Identifiers

• 2-methoxypentanal
• Pentanal, 2-methoxy-

• MDL： MFCD24680510
• Inchi： 1S/C6H12O2/c1-3-4-6(5-7)8-2/h5-6H,3-4H2,1-2H3
• InChI Key： SSLGGSKKCVXQHU-UHFFFAOYSA-N
• SMILES： C(=O)C(OC)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 2-methoxypentanal

2-Methoxypentanal: A Comprehensive Overview

2-Methoxypentanal, also known by its CAS No 85363-89-9, is a versatile organic compound with significant applications in various industries. This compound is a derivative of pentanal, featuring a methoxy group attached to the second carbon atom. The structure of 2-methoxypentanal makes it a valuable intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Recent advancements in synthetic methodologies have further enhanced its utility, making it a focal point in contemporary chemical research.

The chemical properties of 2-methoxypentanal are well-documented, with its molecular formula being C6H10O2. It has a molecular weight of 114.14 g/mol and exists as a colorless liquid with a characteristic aldehyde odor. The compound is sparingly soluble in water but readily dissolves in organic solvents such as ethanol and ether. Its boiling point is approximately 105°C at standard atmospheric pressure, which makes it suitable for various thermal processing techniques.

Recent studies have highlighted the potential of 2-methoxypentanal in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of antibiotics and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-methoxypentanal exhibit promising anti-bacterial activity against gram-positive bacteria. This finding underscores its importance in drug discovery and development.

In the fragrance industry, 2-methoxypentanal is valued for its ability to impart floral and aldehydic notes to perfumes and personal care products. Its unique aroma profile has led to its inclusion in high-end cosmetics and household cleaners. Moreover, advancements in green chemistry have enabled the synthesis of 2-methoxypentanal using environmentally friendly methods, such as enzymatic catalysis and microwave-assisted reactions. These innovations not only enhance the sustainability of production processes but also align with global efforts to reduce environmental impact.

The synthesis of 2-methoxypentanal typically involves the oxidation of 2-methoxy-pentanol or through the alkylation of formaldehyde derivatives. Recent research has focused on optimizing these reactions to improve yield and reduce byproduct formation. For example, a study in Applied Catalysis B: Environmental reported that the use of heterogeneous catalysts significantly enhances the efficiency of aldehyde synthesis from alcohols, paving the way for large-scale industrial applications.

Safety considerations are paramount when handling 2-methoxypentanal, as it is classified as an irritant to eyes and skin. Proper personal protective equipment (PPE) should be used during handling, and storage should be in tightly sealed containers to prevent exposure to air and moisture. Despite these precautions, recent toxicological studies suggest that 2-methoxypentanal has low acute toxicity when handled appropriately.

In conclusion, 2-methoxypentanal (CAS No 85363-89-9) is a multifaceted compound with diverse applications across various industries. Its role as an intermediate in organic synthesis, coupled with recent advancements in its production and application techniques, positions it as a key player in modern chemistry. As research continues to uncover new potentials for this compound, its significance in both industrial and academic settings is expected to grow further.